Cas no 2122800-03-5 (1-[(Cinnamyloxy)methyl]benzene-4-D)

• Product Name: 1-[(Cinnamyloxy)methyl]benzene-4-D
• CAS No: 2122800-03-5
• MF: C₁₆H₁₆O
• MW: 225.303806304932
• MDL: MFCD31699949
• CID: 5521017
• Update Time: 2025-06-13

1-[(Cinnamyloxy)methyl]benzene-4-D Chemical and Physical Properties

Names and Identifiers

• 4-[[(3-Phenyl-2-propen-1-yl)oxy]methyl]benzene-d
• 1-[(Cinnamyloxy)methyl]benzene-4-D

• MDL： MFCD31699949
• Inchi： 1S/C16H16O/c1-3-8-15(9-4-1)12-7-13-17-14-16-10-5-2-6-11-16/h1-12H,13-14H2/b12-7+/i2D
• InChI Key： QIKWSZVCLSUYAU-FPCUUMNXSA-N
• SMILES： C1=CC(COC/C=C/C2=CC=CC=C2)=CC=C1[2H]

Additional information on 1-[(Cinnamyloxy)methyl]benzene-4-D

Professional Introduction to Compound with CAS No. 2122800-03-5 and Product Name: 1-[(Cinnamyloxy)methyl]benzene-4-D

The compound with the CAS number 2122800-03-5 and the product name 1-[(Cinnamyloxy)methyl]benzene-4-D represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a cinnamyloxy moiety and a benzene ring with a substituent at the 4-position suggests a rich chemical space for exploration, particularly in modulating biological pathways and interactions.

Recent research in the domain of organic synthesis has highlighted the importance of functionalized aromatic compounds in designing novel therapeutic agents. The structural motif of 1-[(Cinnamyloxy)methyl]benzene-4-D incorporates elements that are known to enhance binding affinity and metabolic stability, making it a promising candidate for further investigation. The cinnamyloxy group, in particular, is recognized for its ability to interact with biological targets in a manner that can be fine-tuned through structural modifications.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such compounds are often driven by the need to develop treatments for complex diseases. The benzene core, combined with the 4-D substituent, provides a scaffold that can be modified to exhibit specific pharmacological properties. This flexibility is crucial for optimizing drug-like characteristics such as solubility, bioavailability, and target specificity.

One of the most intriguing aspects of 1-[(Cinnamyloxy)methyl]benzene-4-D is its potential role in modulating enzyme activity. Studies have shown that aromatic compounds with similar structural features can interact with enzymes by binding to their active sites or allosteric regions. This interaction can lead to either inhibition or activation of the enzyme, depending on the specific design of the molecule. The cinnamyloxy group, in particular, has been identified as a key element in influencing these interactions, potentially making it valuable in developing enzyme inhibitors for therapeutic purposes.

The synthesis of 1-[(Cinnamyloxy)methyl]benzene-4-D involves sophisticated organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methods not only enhance yield but also allow for greater selectivity, reducing unwanted byproducts. The ability to produce this compound with high purity is essential for subsequent biological testing and validation.

From a medicinal chemistry perspective, the benzene ring serves as an excellent platform for further derivatization. By introducing various substituents at different positions on the ring, researchers can explore a wide range of biological activities. The 4-D substituent, while currently unspecified, offers a site for functionalization that could lead to novel drug candidates targeting specific diseases.

The potential applications of 1-[(Cinnamyloxy)methyl]benzene-4-D extend beyond traditional pharmaceuticals. Its unique structure makes it suitable for use in materials science and agrochemicals, where aromatic compounds are often employed due to their stability and reactivity. Additionally, its derivatives could serve as intermediates in synthesizing more complex molecules with tailored properties.

In conclusion, the compound with CAS number 2122800-03-5 and product name 1-[(Cinnamyloxy)methyl]benzene-4-D represents a significant contribution to the field of chemical biology. Its structural features and synthetic accessibility make it an attractive candidate for further research into novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex medical challenges.